Cas no 82033-39-4 (Butanoic acid, 4-iodo-2-methyl-, methyl ester)

Butanoic acid, 4-iodo-2-methyl-, methyl ester structure
82033-39-4 structure
Product Name:Butanoic acid, 4-iodo-2-methyl-, methyl ester
CAS No:82033-39-4
MF:C6H11IO2
MW:242.054814577103
CID:699730
PubChem ID:71420285
Update Time:2025-04-19

Butanoic acid, 4-iodo-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-iodo-2-methyl-, methyl ester
    • methyl 4-iodo-2-methylbutanoate
    • 82033-39-4
    • DTXSID90839487
    • SCHEMBL1140708
    • Inchi: 1S/C6H11IO2/c1-5(3-4-7)6(8)9-2/h5H,3-4H2,1-2H3
    • InChI Key: KHUSVHSWJCXUIT-UHFFFAOYSA-N
    • SMILES: ICCC(C(=O)OC)C

Computed Properties

  • Exact Mass: 241.98038g/mol
  • Monoisotopic Mass: 241.98038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

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